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Compound of Interest

Compound Name: Simetryn

Cat. No.: B1662803

Simetryn (N,N'-diethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine) is a selective, systemic
triazine herbicide primarily absorbed through the roots and foliage of target plants[1][2]. Its
primary application is in controlling annual grasses and broad-leaved weeds in agricultural
settings. Due to its use in agriculture, simetryn can enter aquatic ecosystems through
pathways such as surface runoff and spray drift, raising concerns about its potential impact on
non-target aquatic life[3]. As a member of the triazine family, which includes more extensively
studied herbicides like atrazine and simazine, its ecotoxicological profile warrants careful
examination. Triazine herbicides are known for their chemical stability and persistence in the
environment; simetryn has reported soil half-lives of 60-100 days and can persist in water for
extended periods[4]. This guide provides a comprehensive technical overview of the known
and inferred ecotoxicological effects of simetryn on various trophic levels within freshwater
ecosystems, grounded in established scientific principles and experimental evidence.

Part 1: Core Mechanism of Action - Inhibition of
Photosynthesis

The herbicidal activity of simetryn, and triazines in general, stems from a highly specific
molecular interaction within photosynthetic organisms. The primary target is the D1 protein of
Photosystem Il (PSlI), a critical component of the electron transport chain located in the
thylakoid membranes of chloroplasts[4].

Under normal conditions, a molecule called plastoquinone (PQ) binds to a specific site on the
D1 protein. Upon excitation by light energy, PSII facilitates the transfer of an electron to PQ,
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initiating a chain of events that ultimately produces ATP and NADPH—the energy currencies
required for carbon fixation and plant growth. Simetryn acts as a competitive inhibitor at this
PQ-binding site. By occupying this site, it physically blocks the binding of plastoquinone,
thereby halting the electron flow from PSII[4]. This interruption of the photosynthetic process
starves the plant of energy, leading to oxidative stress and eventual death. Because this
mechanism is fundamental to oxygenic photosynthesis, simetryn is inherently toxic to all
photosynthetic aquatic organisms, including algae and macrophytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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